Cas no 2172443-57-9 (1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-4-carboxylic acid)

• Product Name: 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-4-carboxylic acid
• CAS No: 2172443-57-9
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6290490
• PubChem ID: 165564542
• Update Time: 2025-10-30

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-4-carboxylic acid
• 2172443-57-9
• 1-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-3-carbonyl}piperidine-4-carboxylic acid
• EN300-1554457

• Inchi： 1S/C27H30N2O6/c30-25(29-11-9-17(10-12-29)26(31)32)18-13-19(34-15-18)14-28-27(33)35-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,17-19,24H,9-16H2,(H,28,33)(H,31,32)
• InChI Key： MVMQIZYDEXAUTB-UHFFFAOYSA-N
• SMILES： O1CC(C(N2CCC(C(=O)O)CC2)=O)CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-4-carboxylic acid

Introduction to 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-4-carboxylic Acid (CAS No. 2172443-57-9)

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-4-carboxylic acid, with the CAS number 2172443-57-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, featuring a piperidine core and multiple functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular structure of 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-4-carboxylic acid is characterized by a combination of aromatic and heterocyclic rings, which are essential for its biological activity. The presence of a fluorenylmethoxycarbonyl group in the molecule enhances its stability and reactivity, making it an attractive candidate for further chemical modifications. These modifications can be tailored to optimize its pharmacokinetic properties and improve its efficacy in various therapeutic settings.

In recent years, there has been a growing interest in the development of novel compounds that target specific biological pathways. 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-4-carboxylic acid has been studied for its potential role in modulating various cellular processes, including enzyme inhibition and receptor binding. Its ability to interact with biological targets makes it a valuable tool for researchers exploring new therapeutic strategies.

One of the most compelling aspects of this compound is its structural versatility. The combination of a piperidine ring and an amino acid-derived moiety provides a scaffold that can be easily modified to create derivatives with enhanced biological activity. This flexibility has allowed researchers to explore a wide range of potential applications, from anti-inflammatory agents to anticancer drugs. The< strong>methyleneoxolane component further contributes to the molecule's complexity, offering additional sites for functionalization.

The synthesis of 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-4-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce this compound in high yields and purity, facilitating further studies on its biological properties. The fluorenylmethoxycarbonyl group, in particular, plays a crucial role in protecting the amino group during synthesis and subsequent chemical modifications.

Recent studies have highlighted the potential of this compound as a lead molecule for drug development. Its ability to inhibit specific enzymes has been demonstrated in vitro, suggesting that it may have therapeutic benefits in conditions where these enzymes are dysregulated. For instance, research indicates that derivatives of this compound may exhibit inhibitory activity against certain kinases, which are implicated in cancer progression. This finding has sparked interest in exploring its potential as an anticancer agent.

The< strong>piperidine moiety in the molecule is known for its ability to enhance oral bioavailability and metabolic stability, making it an attractive feature for drug candidates. Additionally, the presence of multiple functional groups provides opportunities for further derivatization, allowing researchers to fine-tune the pharmacological properties of the compound. These attributes have made 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-4-carboxylic acid a subject of considerable interest in medicinal chemistry.

In conclusion, 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-4-carboxylic acid (CAS No. 2172443-57-9) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups and structural features makes it a versatile tool for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.